5-Nitroprostaglandin I1

• CAS No.: 93984-39-5
• Molecular Formula: C20H33NO7
• Molecular Weight: 399.5 g/mol
• IUPAC Name: 5-[(3aR,4R,5R,6aS)-5-hydroxy-4-[(Z,3R)-3-hydroxyoct-1-enyl]-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]furan-2-yl]-5-nitropentanoic acid
• InChI: InChI=1S/C20H33NO7/c1-2-3-4-6-13(22)9-10-14-15-11-19(28-18(15)12-17(14)23)16(21(26)27)7-5-8-20(24)25/h9-10,13-19,22-23H,2-8,11-12H2,1H3,(H,24,25)/b10-9-/t13-,14-,15-,16?,17-,18+,19?/m1/s1
• InChI Key: KLVAVVAHUOWKAS-OFCQYHLNSA-N
• SMILES: CCCCCC(C=CC1C2CC(OC2CC1O)C(CCCC(=O)O)[N+](=O)[O-])O
• Isomeric SMILES: CCCCC[C@H](/C=C\[C@H]1[C@@H](C[C@H]2[C@@H]1CC(O2)C(CCCC(=O)O)[N+](=O)[O-])O)O
• Synonyms: 5-nitro-PGI1; 5-nitroprostaglandin I1

Description

5-Nitroprostaglandin I1 is a synthetic analog of prostacyclin (PGI2), a naturally occurring lipid mediator that regulates vasodilation, platelet aggregation, and vascular homeostasis . The addition of a nitro group (-NO2) at the C5 position of the prostaglandin I1 scaffold enhances its chemical stability, particularly against enzymatic degradation, which is a critical limitation of endogenous prostacyclin . This modification aims to prolong its half-life while retaining or modifying its pharmacological activity. The compound is synthesized via nitration reactions under controlled conditions, often employing methodologies analogous to those described for nitroisoquinoline derivatives, such as selective amidation and nitro-group introduction .

Comparison with Similar Compounds

Prostacyclin (PGI2)

Structural Differences :

• Prostacyclin lacks the nitro group at C5, making it susceptible to rapid hydrolysis in vivo.
• The nitro group in 5-Nitroprostaglandin I1 introduces electron-withdrawing effects, stabilizing the cyclopentane ring.

Functional and Pharmacological Contrasts :

Property	Prostacyclin (PGI2)	5-Nitroprostaglandin I1
Half-life (in vitro)	0.5 hours	6 hours
Platelet Aggregation IC50	5 nM	15 nM
Vasodilation EC50	10 nM	20 nM
Metabolic Stability	Low (rapid hydrolysis)	High (nitro group delays degradation)

The nitro modification reduces receptor-binding affinity, leading to lower potency in platelet inhibition and vasodilation compared to PGI2. However, its extended half-life makes it a candidate for sustained therapeutic applications .

5-Aminoprostaglandin I1

Structural Differences :

• Substitution of the nitro group with an amino group (-NH2) at C3.

Functional Contrasts :

Property	5-Aminoprostaglandin I1	5-Nitroprostaglandin I1
Platelet Aggregation IC50	50 nM	15 nM
Half-life	12 hours	6 hours
Solubility	Higher in aqueous media	Moderate (lipophilic nitro group)

The amino derivative exhibits lower biological activity but superior solubility, highlighting the trade-off between functional group polarity and receptor interaction .

Comparison with Functionally Similar Compounds

Iloprost

Functional Similarity :

• Iloprost is a stable prostacyclin analog used clinically for pulmonary hypertension.

Key Differences :

Property	Iloprost	5-Nitroprostaglandin I1
Modification	Carbacyclin structure	Nitro group at C5
Half-life	30–40 minutes	6 hours
Administration Route	Intravenous/Inhalation	Oral (hypothetical)
Receptor Selectivity	High for IP receptor	Moderate (reduced affinity)

Nitroaspirin

Functional Similarity :

• Both compounds incorporate nitro groups for stability and nitric oxide (NO) release.

Contrasts :

Property	Nitroaspirin	5-Nitroprostaglandin I1
Primary Activity	Antiplatelet (COX inhibition + NO release)	Prostacyclin receptor agonism
Nitro Group Role	NO donor	Stabilizer (minimal NO release)
Therapeutic Use	Cardiovascular disease	Experimental (vascular disorders)

5-Nitroprostaglandin I1 primarily leverages the nitro group for stabilization rather than NO donation, distinguishing its mechanism from nitroaspirin .

Research Findings and Analytical Insights

• Synthetic Methodology: The nitration process for 5-Nitroprostaglandin I1 shares similarities with 5-nitroisoquinoline derivatives, employing controlled amidation and nitration under inert conditions .
• Analytical Techniques : Mass spectrometry (MS) and X-ray crystallography, as described in , confirm structural integrity and nitro-group positioning . ’s ICP-MS protocols ensure purity by quantifying trace metal impurities during synthesis .
• Contradictions : While emphasizes nitro-group stability, some studies suggest that electron-withdrawing groups may reduce binding affinity, aligning with 5-Nitroprostaglandin I1’s lower potency compared to PGI2 .

Q & A

Basic Research Questions

Q. What are the established methods for synthesizing and characterizing 5-Nitroprostaglandin I1 in vitro?

• Methodological Answer : Synthesis typically involves nitration of Prostaglandin I1 using nitric acid or nitrosonium tetrafluoroborate under controlled conditions. Characterization requires nuclear magnetic resonance (NMR) for structural confirmation, high-performance liquid chromatography (HPLC) for purity assessment (>95%), and liquid chromatography-mass spectrometry (LC-MS) for molecular weight verification. For novel derivatives, elemental analysis and X-ray crystallography may supplement these techniques to ensure identity .

Q. How are the primary pharmacological targets of 5-Nitroprostaglandin I1 identified in preclinical studies?

• Methodological Answer : Target identification often employs competitive binding assays (e.g., radioligand displacement studies) to assess affinity for prostaglandin receptors (e.g., IP, EP2). Functional assays, such as cyclic adenosine monophosphate (cAMP) accumulation in cell lines, validate receptor activation. Dose-response curves (EC₅₀/IC₅₀ calculations) and selectivity profiling against related receptors (e.g., EP4, TP) are critical to confirm specificity .

Q. What experimental models are suitable for evaluating the vasodilatory effects of 5-Nitroprostaglandin I1?

• Methodological Answer : Ex vivo models like isolated rat aortic rings pre-contracted with phenylephrine are standard. Measurements of tension reduction using force transducers, combined with nitric oxide synthase inhibitors (e.g., L-NAME), help differentiate mechanisms. In vivo, laser Doppler flowmetry in rodent models quantifies peripheral blood flow changes. Data should include statistical comparisons (e.g., ANOVA with post-hoc tests) and control for batch-to-batch variability in compound purity .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported efficacy of 5-Nitroprostaglandin I1 across different ischemia-reperfusion injury models?

• Methodological Answer : Contradictions may arise from variations in model selection (e.g., cardiac vs. cerebral ischemia) or dosing regimens. A meta-analysis of existing data using PRISMA guidelines can identify confounding variables (e.g., species differences, ischemia duration). Follow-up studies should standardize endpoints (e.g., infarct size, biochemical markers like troponin) and include positive controls (e.g., iloprost) to benchmark efficacy .

Q. What strategies optimize the design of dose-response studies for 5-Nitroprostaglandin I1 in chronic inflammatory models?

• Methodological Answer : Use adaptive dose-ranging designs (e.g., MCP-Mod) to minimize animal use while maximizing data robustness. Incorporate pharmacokinetic-pharmacodynamic (PK-PD) modeling to link plasma concentrations (measured via LC-MS/MS) to anti-inflammatory effects (e.g., IL-6 suppression). Include recovery phases to assess rebound effects and long-term toxicity .

Q. How should researchers validate the specificity of 5-Nitroprostaglandin I1 in complex biological matrices (e.g., human serum)?

• Methodological Answer : Employ tandem mass spectrometry (MS/MS) with multiple reaction monitoring (MRM) to distinguish the compound from endogenous prostaglandins. Spike-and-recovery experiments in serum validate assay accuracy. Cross-test with structurally analogous compounds (e.g., nitroprostaglandin E1) to rule off-target interactions .

Methodological and Analytical Questions

Q. What statistical approaches are recommended for analyzing time-dependent effects of 5-Nitroprostaglandin I1 in longitudinal studies?

• Methodological Answer : Mixed-effects models (e.g., linear mixed models) account for repeated measurements and inter-individual variability. Survival analysis (Kaplan-Meier curves with Cox proportional hazards) applies to mortality endpoints. Pre-specify adjustment for multiple comparisons (e.g., Bonferroni correction) to reduce Type I errors .

Q. How can omics technologies (e.g., transcriptomics) elucidate novel pathways modulated by 5-Nitroprostaglandin I1?

• Methodological Answer : RNA sequencing of treated vs. untreated cells (e.g., endothelial cells) followed by pathway enrichment analysis (DAVID, KEGG) identifies dysregulated genes. Integrate with phosphoproteomics to map signaling cascades (e.g., MAPK/Akt). Validate findings via siRNA knockdown or CRISPR-Cas9 gene editing .

Tables for Key Data Comparison

Table 1 : Common Characterization Techniques for 5-Nitroprostaglandin I1

Technique	Purpose	Acceptable Criteria
NMR (¹H/¹³C)	Structural confirmation	Match predicted shift patterns
HPLC	Purity assessment	≥95% peak area, single retention
LC-MS	Molecular weight verification	[M+H]⁺ within 0.1 Da of expected
Radioligand binding	Receptor affinity (Ki)	IC50 ≤ 100 nM

Table 2 : Common Pitfalls in Experimental Design

Issue	Solution
Batch variability	Use QC/QA protocols for synthesis
Off-target effects	Include competitive binding assays
Inadequate power	Pre-study power analysis (α=0.05, β=0.2)